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Compound of Interest

Carboxymethyl oxyimino
Compound Name:
acetophenone

Cat. No.: B072656

Compound Name: Acetophenone O-(carboxymethyl)oxime Synonyms: 2-[(E)-1-
phenylethylideneamino]oxyacetic acid, (1-Phenylethylideneaminooxy)acetic acid CAS Number:
1205-09-0

Introduction

Acetophenone O-(carboxymethyl)oxime, identified by the CAS number 1205-09-0, is an
organic compound with potential applications in pharmaceutical and chemical research. Its
structure, featuring a carboxymethyl oxime group attached to an acetophenone backbone,
suggests its utility as a versatile chemical intermediate for the synthesis of more complex
molecules. While extensive peer-reviewed research on the specific biological activities of this
compound is not readily available, its structural motifs are present in molecules with known
pharmacological properties, hinting at its potential as a subject for further investigation.

This technical guide provides a summary of the available physicochemical properties of CAS
1205-09-0 and outlines its primary use as a building block in organic synthesis.

Chemical and Physical Properties

A comprehensive summary of the key physicochemical properties of Acetophenone O-
(carboxymethyl)oxime is presented in the table below. This data is essential for researchers in
designing synthetic routes and for professionals in drug development for understanding the
compound's basic characteristics.
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Property Value Reference
2-[(E)-1-

IUPAC Name phenylethylideneamino]oxyace
tic acid

Molecular Formula C10H11:NOs3

Molecular Weight 193.20 g/mol

Appearance Solid (form may vary)

Boiling Point 335.3 °C at 760 mmHg

Density 1.13 g/cm3
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Applications in Research and Development

The primary application of Acetophenone O-(carboxymethyl)oxime within the scientific
community is as a chemical intermediate. Its bifunctional nature, possessing both a carboxylic
acid group and an oxime ether linkage, makes it a valuable precursor for the synthesis of a
variety of organic molecules. Researchers in medicinal chemistry and drug discovery may
utilize this compound as a starting material for the creation of novel compounds with potential
therapeutic activities.

While specific biological activities for CAS 1205-09-0 are not well-documented in publicly
available literature, compounds with similar structural features, such as oxime ethers and
carboxylic acids, have been explored for a range of bioactivities, including:

o Antimicrobial and Antifungal Agents: The oxime functional group is a component of various
compounds with demonstrated antimicrobial and antifungal properties.

o Anti-inflammatory Agents: Carboxylic acid moieties are common in non-steroidal anti-
inflammatory drugs (NSAIDs) and other anti-inflammatory compounds.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Antioxidant Properties: The aromatic ring and other functional groups could potentially
contribute to antioxidant activity.

It is important to note that these are potential areas of investigation based on chemical
structure similarity, and specific experimental data for CAS 1205-09-0 is lacking.

Experimental Information

A thorough search of scientific literature did not yield specific experimental protocols detailing
the biological evaluation of Acetophenone O-(carboxymethyl)oxime. Similarly, no information

regarding its involvement in specific signaling pathways was found. The absence of this data

indicates that the compound is likely utilized earlier in the research and development pipeline,
primarily in the synthesis of new chemical entities.

For researchers interested in exploring the potential biological activities of this compound,
standard experimental workflows for assessing antimicrobial, anti-inflammatory, or antioxidant
properties would be applicable.

Logical Workflow for Synthesis and Potential
Screening

The following diagram illustrates a logical workflow for the utilization of Acetophenone O-
(carboxymethyl)oxime in a research context, from synthesis to potential biological screening.
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General Workflow for CAS 1205-09-0
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¢ To cite this document: BenchChem. [In-depth Technical Guide: CAS Number 1205-09-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072656#cas-number-1205-09-0-properties-and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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